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Compound of Interest

Compound Name:

3-(2-Bromo-4,5-

methylenedioxyphenyl)propionic

acid

CAS No.: 56920-74-2

Cat. No.: B1625430

Get Quote

Part 1: Executive Technical Summary
Chemical Identity & Hazard Profile Before initiating any disposal procedure, the chemical

nature of the substance must be verified to ensure compatibility with waste streams.
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Parameter Specification

Chemical Name
3-(2-Bromo-4,5-methylenedioxyphenyl)propionic

acid

CAS Number 56920-74-2

Molecular Formula C₁₀H₉BrO₄

Molecular Weight 273.08 g/mol

Physical State Solid (Powder), Melting Point: 138-143 °C

Acidity (pKa) ~4.5 (Carboxylic acid group)

Solubility
Soluble in DMSO, Methanol, Dichloromethane;

Sparingly soluble in water.[1][2][3][4]

Primary Hazards
GHS07 (Irritant): Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit.[1][3] 2A, STOT SE 3.

Waste Classification
Halogenated Organic Waste (Due to Bromine

content).

Part 2: Critical Disposal Protocols
The Core Directive: Segregation Strategy
Scientific Rationale: This compound contains a bromine atom attached to an aromatic ring.

Unlike non-halogenated organics, halogenated compounds require high-temperature

incineration (>1100°C) with specific flue gas scrubbing to prevent the formation of dioxins and

to neutralize acidic hydrogen bromide (HBr) byproducts. Never mix this compound with non-

halogenated solvents or aqueous waste streams, as this complicates downstream treatment

and violates EPA/RCRA compliance standards.

Scenario A: Disposal of Pure Solid Substance
Applicable for: Expired inventory, surplus dry reagent.

Protocol:
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Container Selection: Use a dedicated High-Density Polyethylene (HDPE) or glass wide-

mouth jar labeled "Solid Hazardous Waste - Toxic/Irritant."

Labeling: clearly mark the tag with the full chemical name and CAS # (56920-74-2). Check

the box for "Halogenated."

Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[1][2]

[3][4][5][6][7]

Secondary Containment: Place the primary container into a secondary clear plastic bag to

prevent contamination of the waste pickup area.

Disposal Route: Submit for High-Temperature Incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Applicable for: Mother liquors, filtrates, or solutions in organic solvents.

Protocol:

Solvent Compatibility Check: Ensure the carrier solvent is compatible with the "Halogenated

Organic Solvents" stream.

Compatible: Dichloromethane (DCM), Chloroform, Acetone, Methanol, Ethyl Acetate.

Incompatible: Strong oxidizers (Nitric acid), strong bases (unless neutralized).

pH Check: If the reaction mixture was acidic or basic, adjust pH to neutral (pH 6-8) to

prevent container corrosion or exothermic reactions in the waste drum.

Collection: Pour into the Halogenated Solvent Waste carboy.

Crucial Step: Record the estimated volume of 3-(2-Bromo-4,5-
methylenedioxyphenyl)propionic acid on the waste log. Even trace amounts classify

the entire carboy as halogenated.
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Cap & Seal: Ensure the carboy is vented (if equipped with a safety cap) or tightly sealed to

prevent volatile emissions.

Scenario C: Spill Cleanup (Solid)
Protocol:

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. Use a

N95 dust mask if powder is fine.

Containment: Cover the spill with a damp paper towel to suppress dust.

Collection: Scoop the material and the contaminated towels into a wide-mouth jar.

Decontamination: Wipe the surface with a soap/water solution, followed by an acetone wipe.

Dispose of all wipes as Solid Hazardous Waste.

Part 3: Operational Decision Tree (Visualized)
The following diagram illustrates the logical flow for determining the correct disposal path

based on the physical state and matrix of the waste.
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Waste Generation:
3-(2-Bromo-4,5-methylenedioxyphenyl)

propionic acid
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Caption: Decision logic for segregating and packaging brominated organic waste streams to

ensure regulatory compliance.

Part 4: Safety & Emergency Response
Personal Protective Equipment (PPE) Matrix

Protection Level Requirement Reason

Hand Nitrile Gloves (0.11 mm min)
Protects against skin

absorption and irritation.

Eye Chemical Safety Goggles

Prevents eye damage from

dust or splashes (Category 2

Irritant).

Respiratory N95 or P100 Mask
Required if handling open

powder outside a fume hood.

Body Lab Coat (Cotton/Poly)
Standard protection against

particulate accumulation.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Skin Contact: Wash with soap and copious amounts of water for 15 minutes.[7] Remove

contaminated clothing.[5]

Eye Contact: Flush eyes with water for at least 15 minutes, lifting eyelids.[3] Consult a

physician.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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